![molecular formula C21H17F2N3O2 B1261618 (15R)-13-(2,4-difluorophenyl)-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione](/img/structure/B1261618.png)
(15R)-13-(2,4-difluorophenyl)-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione
Overview
Description
LSM-3515 is a member of beta-carbolines.
Scientific Research Applications
Stereochemistry and NMR Data
Research on related compounds like cyclopeptide alkaloids reveals insights into their stereochemistry and NMR spectroscopic data. Such studies are crucial for understanding the structural aspects of similar complex molecules (Nisar et al., 2010).
Characterization of Benzophenone Derivatives
Studies on tetraisoprenylated benzophenones, which are structurally similar, involve detailed NMR analysis. These analyses contribute to a deeper understanding of the chemical shifts and structural features of analogous compounds (Dos Santos et al., 2001).
Chiral Resolution and Antibacterial Agents
The chiral resolution of compounds with similar structures has implications for pharmaceutical applications. Different stereomers can have varying pharmacological activities, highlighting the importance of chiral separation in drug development (Ali et al., 2020).
Photocatalytic Activity in Nickel(II) Complexes
Research on nickel(II) complexes with related ligands indicates their potential in photocatalytic activities. This kind of study is pivotal in exploring applications in areas like renewable energy and environmental remediation (Chen et al., 2015).
Preparation and Solvolysis Studies
Investigations into the preparation and solvolysis of similar dienediones provide valuable insights into their chemical stability and reactivity. This knowledge is essential in various chemical synthesis and industrial applications (Afzal et al., 1969).
properties
Product Name |
(15R)-13-(2,4-difluorophenyl)-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione |
|---|---|
Molecular Formula |
C21H17F2N3O2 |
Molecular Weight |
381.4 g/mol |
IUPAC Name |
(15R)-13-(2,4-difluorophenyl)-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione |
InChI |
InChI=1S/C21H17F2N3O2/c1-21(2)18-13(12-5-3-4-6-15(12)24-18)10-17-19(27)25(20(28)26(17)21)16-8-7-11(22)9-14(16)23/h3-9,17,24H,10H2,1-2H3/t17-/m1/s1 |
InChI Key |
ZEOYXGWHTZKZQP-QGZVFWFLSA-N |
Isomeric SMILES |
CC1(C2=C(C[C@H]3N1C(=O)N(C3=O)C4=C(C=C(C=C4)F)F)C5=CC=CC=C5N2)C |
Canonical SMILES |
CC1(C2=C(CC3N1C(=O)N(C3=O)C4=C(C=C(C=C4)F)F)C5=CC=CC=C5N2)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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